5-Methoxyisoindol-1-one
Overview
Description
5-Methoxyisoindol-1-one is a useful research compound. Its molecular formula is C9H7NO2 and its molecular weight is 161.16 g/mol. The purity is usually 95%.
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Scientific Research Applications
5-Methoxyisoindol-1-one derivatives, such as 5-methoxyindole, have been studied for their potential in biochemistry and medical technology. These derivatives act as versatile electron carriers and have been used in assays for NAD-linked dehydrogenases due to their stability and efficiency in mediating electron transfer (Hisada & Yagi, 1977).
In organic synthesis, derivatives of this compound have been utilized for creating complex molecular structures. For instance, the synthesis of 2-aryl-3-hydroxyisoindol-1-ones and their conversion into isoindolo[2,1-a]quinoline derivatives highlights the chemical versatility and utility of this compound in synthetic chemistry (Epsztajn et al., 2000).
The study of biologically relevant compounds derived from this compound, such as the synthesis and characterization of 5,5″-methoxy-1′-methyl-1H,1″H-[3,3′:3′,3″-terindol]-2′(1′H)-one, has been carried out. These studies involve detailed spectral characterization and crystal structure analysis, indicating the compound's relevance in biological research (Sharma et al., 2017).
Research has also explored the pharmacological and toxicological properties of compounds structurally related to this compound. For instance, studies on 5-Methoxy-Diisopropyltryptamine (‘Foxy’) have investigated its effects on body temperature, behavior, and the endocrine system in animal models, contributing to our understanding of the pharmacodynamics and potential risks of these compounds (Williams et al., 2007).
Properties
IUPAC Name |
5-methoxyisoindol-1-one | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO2/c1-12-7-2-3-8-6(4-7)5-10-9(8)11/h2-5H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RKVNVTRCRKKOOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC2=C(C=C1)C(=O)N=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
161.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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